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Compound of Interest

Compound Name: Triammonium citrate

Cat. No.: B048046 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Triammonium citrate is the ammonium salt of citric acid, with the chemical formula

(NH₄)₃C₆H₅O₇.[1] It is a white crystalline powder that is highly soluble in water.[1] In solution,

triammonium citrate acts as a buffering agent, which makes it valuable in a variety of

biochemical, pharmaceutical, and industrial applications where pH control is critical.[2] The

citrate ion possesses three carboxyl groups, which allows it to act as a buffer over a wide pH

range. This application note provides a detailed protocol for the preparation of triammonium
citrate buffer solutions.

Chemical and Physical Properties
A summary of the key properties of triammonium citrate is provided below.
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Property Value

Chemical Formula (NH₄)₃C₆H₅O₇

Molecular Weight 243.22 g/mol [3][4][5][6]

Appearance White granular solid[7]

Solubility in Water Highly soluble[1][7]

pKa Values (of Citric Acid) pKa₁: 3.13, pKa₂: 4.76, pKa₃: 6.40

Experimental Protocol: Preparation of 0.1 M
Triammonium Citrate Buffer
This protocol describes the preparation of a 0.1 M triammonium citrate buffer solution. The

desired pH can be achieved by mixing stock solutions of 0.1 M citric acid and 0.1 M

triammonium citrate in the ratios indicated in Table 1.

Materials:

Citric Acid (anhydrous, MW: 192.12 g/mol )

Triammonium Citrate (MW: 243.22 g/mol )

Deionized water

pH meter

Magnetic stirrer and stir bar

Volumetric flasks (1000 mL)

Beakers

Graduated cylinders

Procedure:
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1. Preparation of Stock Solutions:

0.1 M Citric Acid Solution:

Weigh 19.21 g of anhydrous citric acid.

Dissolve the citric acid in approximately 800 mL of deionized water in a 1000 mL beaker.

Once fully dissolved, transfer the solution to a 1000 mL volumetric flask.

Add deionized water to the flask until the volume reaches the 1000 mL mark. Mix

thoroughly.

0.1 M Triammonium Citrate Solution:

Weigh 24.32 g of triammonium citrate.

Dissolve the triammonium citrate in approximately 800 mL of deionized water in a 1000

mL beaker.

Once fully dissolved, transfer the solution to a 1000 mL volumetric flask.

Add deionized water to the flask until the volume reaches the 1000 mL mark. Mix

thoroughly.

2. Preparation of 0.1 M Triammonium Citrate Buffer (100 mL):

Refer to Table 1 for the required volumes of 0.1 M citric acid and 0.1 M triammonium citrate
stock solutions to obtain the desired pH.

Using graduated cylinders, measure the specified volumes of each stock solution.

Combine the solutions in a beaker and mix well using a magnetic stirrer.

Calibrate the pH meter according to the manufacturer's instructions.

Measure the pH of the prepared buffer solution.
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If necessary, adjust the pH by adding small increments of the 0.1 M citric acid solution to

lower the pH or the 0.1 M triammonium citrate solution to raise the pH until the target value

is reached.

Table 1: Preparation of 0.1 M Triammonium Citrate Buffer
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Desired pH
Volume of 0.1 M
Citric Acid (mL)

Volume of 0.1 M
Triammonium
Citrate (mL)

Total Volume (mL)

3.0 46.5 3.5 50.0

3.2 43.5 6.5 50.0

3.4 40.0 10.0 50.0

3.6 37.0 13.0 50.0

3.8 34.0 16.0 50.0

4.0 31.5 18.5 50.0

4.2 29.0 21.0 50.0

4.4 26.5 23.5 50.0

4.6 24.0 26.0 50.0

4.8 21.5 28.5 50.0

5.0 19.5 30.5 50.0

5.2 17.5 32.5 50.0

5.4 15.0 35.0 50.0

5.6 12.5 37.5 50.0

5.8 10.0 40.0 50.0

6.0 8.0 42.0 50.0

6.2 6.0 44.0 50.0

6.4 4.5 45.5 50.0

6.6 3.0 47.0 50.0

6.8 2.0 48.0 50.0

7.0 1.0 49.0 50.0
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Experimental Workflow & Signaling Pathways

Stock Solution Preparation

Buffer Preparation
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Dissolve in Deionized Water

Measure Stock Solutions (Table 1)

Weigh Triammonium Citrate

Dissolve in Deionized Water

Combine and Mix

Calibrate and Check pH

Adjust pH (if needed)

Final Buffer Solution
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Caption: Workflow for the preparation of triammonium citrate buffer.
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Biological or Chemical System

Action of Citrate Buffer

Outcome
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Caption: Role of citrate as a chelating agent to stabilize systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048046#protocol-for-preparing-triammonium-citrate-
buffer-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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